Cas no 825629-33-2 (3-Docosanone, 1-phenyl-)

• Product Name: 3-Docosanone, 1-phenyl-
• CAS No: 825629-33-2
• MF: C₂₈H₄₈O
• MW: 400.680129051209
• CID: 688360
• PubChem ID: 71418130
• Update Time: 2025-04-19

3-Docosanone, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Docosanone, 1-phenyl-
• 1-phenyldocosan-3-one
• DTXSID80837457
• 825629-33-2

• Inchi： 1S/C28H48O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-24-28(29)26-25-27-22-19-18-20-23-27/h18-20,22-23H,2-17,21,24-26H2,1H3
• InChI Key： SLTQONXEQRJZEG-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)CCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 400.370516150g/mol
• Monoisotopic Mass: 400.370516150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 21
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 17.1Ų